Cas no 1389852-05-4 ((2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid)

• Product Name: (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid
• CAS No: 1389852-05-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD22509227
• CID: 5686126
• PubChem ID: 98864052
• Update Time: 2025-06-10

(2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid
• EN300-24211757
• 1389852-05-4
• (2S)-2,3-Dihydro-2-methyl-1H-indole-5-carboxylic acid

• MDL： MFCD22509227
• Inchi： 1S/C10H11NO2/c1-6-4-8-5-7(10(12)13)2-3-9(8)11-6/h2-3,5-6,11H,4H2,1H3,(H,12,13)/t6-/m0/s1
• InChI Key： DJMSOGXWWOYCJV-LURJTMIESA-N
• SMILES： OC(C1C=CC2=C(C=1)C[C@H](C)N2)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 362.8±31.0 °C(Predicted)
• pka: 4.98±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid

(2S)-2-Methyl-2,3-Dihydro-1H-Indole-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1389852-05-4, commonly referred to as (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family of heterocyclic compounds, which are known for their diverse biological activities and applications in drug discovery. The indole core of this molecule is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, while the carboxylic acid group at the 5-position introduces additional functional complexity.

Recent studies have highlighted the potential of (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid as a lead compound in the development of novel therapeutic agents. Its stereochemistry, particularly the (S) configuration at the 2-position, plays a critical role in determining its pharmacokinetic properties and biological activity. Researchers have explored its ability to modulate various cellular pathways, including those involved in inflammation, neurodegenerative diseases, and cancer.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indole core. Advanced techniques such as Suzuki coupling and Stille coupling have been employed to construct the indole skeleton efficiently. The introduction of the methyl group at the 2-position and the carboxylic acid group at the 5-position requires precise control over reaction conditions to ensure stereochemical integrity. Recent advancements in asymmetric catalysis have further enhanced the yield and enantiomeric purity of this compound.

In terms of biological activity, (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid has demonstrated potent anti-inflammatory properties in vitro. Studies using human macrophage cell lines have shown that this compound inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its ability to scavenge free radicals suggests potential applications in antioxidant therapies.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical studies in rodents indicate that it exhibits moderate bioavailability following oral administration. Its half-life and clearance rate are within acceptable ranges for therapeutic agents, making it a promising candidate for further development.

Recent research has also explored the potential of (2S)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid as a modulator of ion channels. Specifically, it has been shown to inhibit voltage-gated sodium channels with high potency, which could be beneficial in treating conditions such as epilepsy and chronic pain.

In conclusion, (2S)-methylindole carboxylic acid represents a valuable addition to the arsenal of bioactive compounds being investigated for therapeutic applications. Its unique structure, coupled with its diverse biological activities, positions it as a key player in future drug discovery efforts. As research continues to uncover its full potential, this compound is expected to contribute significantly to advancements in medicinal chemistry and personalized medicine.